1-({[(Tert-butoxy)carbonyl]amino}methyl)-2-methylcyclobutane-1-carboxylic acid

• Molecular Formula: C12H21NO4
• Molecular Weight: 243.30 g/mol
• IUPAC Name: 2-methyl-1-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclobutane-1-carboxylic acid
• InChI: InChI=1S/C12H21NO4/c1-8-5-6-12(8,9(14)15)7-13-10(16)17-11(2,3)4/h8H,5-7H2,1-4H3,(H,13,16)(H,14,15)
• InChI Key: UJRCGVLMQVVWLW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC1(CNC(=O)OC(C)(C)C)C(=O)O

Description

1-({[(Tert-butoxy)carbonyl]amino}methyl)-2-methylcyclobutane-1-carboxylic acid is a cyclobutane-derived compound featuring a tert-butoxycarbonyl (Boc)-protected amino group attached via a methylene bridge at position 1 and a methyl substituent at position 2 of the cyclobutane ring. The Boc group serves as a protective moiety for the amino functionality, ensuring stability during synthetic processes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-({[(Tert-butoxy)carbonyl]amino}methyl)-2-methylcyclobutane-1-carboxylic acid typically involves the following steps:

Protection of the amine group: The amine group is protected using di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as sodium hydroxide or 4-dimethylaminopyridine (DMAP) in acetonitrile.

Formation of the cyclobutane ring: The cyclobutane ring is formed through a series of cyclization reactions, often involving the use of strong acids or bases to facilitate ring closure.

Industrial Production Methods

Industrial production methods for this compound often involve the use of flow microreactor systems, which allow for more efficient, versatile, and sustainable synthesis compared to traditional batch processes .

Chemical Reactions Analysis

Types of Reactions

1-({[(Tert-butoxy)carbonyl]amino}methyl)-2-methylcyclobutane-1-carboxylic acid undergoes several types of reactions, including:

Oxidation: The compound can undergo oxidation reactions, often using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Substitution reactions often involve nucleophiles such as amines or alcohols, with common reagents including alkyl halides and tosylates.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide

Reduction: Lithium aluminum hydride, sodium borohydride

Substitution: Alkyl halides, tosylates

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions typically yield carboxylic acids, while reduction reactions produce alcohols or amines .

Scientific Research Applications

1-({[(Tert-butoxy)carbonyl]amino}methyl)-2-methylcyclobutane-1-carboxylic acid has several scientific research applications:

Chemistry: Used as a protecting group for amines in organic synthesis.

Biology: Employed in the synthesis of peptides and proteins, where the BOC group protects amine functionalities during the coupling reactions.

Medicine: Investigated for its potential use in drug development, particularly in the synthesis of pharmaceutical intermediates.

Industry: Utilized in the production of various fine chemicals and advanced materials.

Mechanism of Action

The mechanism of action of 1-({[(Tert-butoxy)carbonyl]amino}methyl)-2-methylcyclobutane-1-carboxylic acid involves the protection of amine groups through the formation of a BOC-protected amine. This protection is achieved by the reaction of the amine with di-tert-butyl dicarbonate, resulting in the formation of a carbamate linkage . The BOC group can be selectively removed under acidic conditions, such as treatment with trifluoroacetic acid or hydrochloric acid in methanol .

Comparison with Similar Compounds

Table 1: Structural Comparison of Cycloalkane-Based Boc-Protected Amino Acids

Compound Name	Core Structure	Substituents	Molecular Formula	Molecular Weight (Da)	References
Target Compound	Cyclobutane	1-(Boc-amino)methyl, 2-methyl, 1-carboxylic acid	~C₁₃H₂₃NO₄	~257–285	-
3-{[(tert-Butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid	Cyclobutane	3-Boc-amino, 1-carboxylic acid	C₁₀H₁₅NO₄	213.23
1-{[(tert-Butoxy)carbonyl]amino}-3-(2,2-dimethylpropyl)cyclobutane-1-carboxylic acid	Cyclobutane	3-(2,2-dimethylpropyl), 1-Boc-amino, 1-carboxylic acid	C₁₅H₂₇NO₄	285.38
trans-2-{[(tert-Butoxy)carbonyl]amino}-1-fluorocyclobutane-1-carboxylic acid	Cyclobutane	2-Boc-amino, 1-fluoro, 1-carboxylic acid	C₁₀H₁₆FNO₄	233.24
(1R,4S)-4-[(tert-Butoxycarbonyl)amino]cyclopent-2-ene-1-carboxylic acid	Cyclopentene	4-Boc-amino, 1-carboxylic acid	C₁₁H₁₇NO₄	227.26
1-{[(tert-Butoxy)carbonyl]amino}-4-methylcyclohexane-1-carboxylic acid	Cyclohexane	4-methyl, 1-Boc-amino, 1-carboxylic acid	C₁₃H₂₃NO₄	257.33

Key Observations :

• Substituent Effects: Fluorine at position 1 (in trans-2-Boc-amino-1-fluorocyclobutane) increases electronegativity, lowering pKa (~2.44) compared to non-fluorinated analogs . Bulky groups like 2,2-dimethylpropyl in cyclobutane derivatives significantly elevate LogP (3.25), indicating higher lipophilicity .

Physicochemical Properties

Table 2: Physicochemical Data and Stability Insights

Compound Name	LogP	pKa	Water Solubility	Stability/Synthetic Notes	References
Target Compound	~2.5*	~2.5*	Moderate	Likely stable under Boc-protection; synthesis uncharacterized	-
1-{[(tert-Butoxy)carbonyl]amino}-3-(2,2-dimethylpropyl)cyclobutane-1-carboxylic acid	3.25	N/A	Low	High LogP limits aqueous solubility
trans-2-Boc-amino-1-fluorocyclobutane-1-carboxylic acid	N/A	2.44	Low	Acidic due to fluorine; synthesized via ester hydrolysis
Methyl (1R,4S)-4-[(tert-Butoxycarbonyl)amino]cyclopent-2-ene-1-carboxylate	N/A	N/A	N/A	Ester intermediate; stable in DMF/K₂CO₃ conditions
(1R,4S)-4-[(tert-Butoxycarbonyl)amino]-1-ethylcyclopent-2-ene-1-carboxylic Acid	N/A	N/A	N/A	Requires LiOH-mediated hydrolysis of methyl ester

Notes:

• LogP Trends : Cyclobutane derivatives with alkyl chains (e.g., 2,2-dimethylpropyl) exhibit higher LogP values, whereas polar groups (e.g., carboxylic acid, fluorine) reduce lipophilicity .
• Synthetic Methods : Common strategies include Boc-protection of amines, ester hydrolysis, and stereoselective hydrogenation (e.g., cis/trans isomer separation in cyclopentene derivatives) .